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Ethylhydroxylamine Hydrochloride

Abstract

N-Ethylhydroxylamine hydrochloride is a pivotal reagent and intermediate in modern organic
and medicinal chemistry. This guide provides a comprehensive technical overview of its core
physicochemical properties, with a primary focus on its molecular weight. We will delve into its
chemical identity, established methods for its synthesis, analytical protocols for its
characterization, and its significant applications in research and drug development. This
document is intended for researchers, scientists, and professionals in drug development who
require a detailed understanding of this compound for its effective and safe utilization. Key
discussions include a detailed, field-proven protocol for its synthesis and a self-validating
workflow for molecular weight verification via mass spectrometry, underscoring the compound's
identity and purity.

Introduction to N-Ethylhydroxylamine Hydrochloride
Overview and Significance

N-Ethylhydroxylamine hydrochloride, the hydrochloride salt of N-ethylhydroxylamine, is a
versatile organic compound with significant utility in synthetic chemistry.[1] Its unique chemical
structure, featuring an ethyl group on the nitrogen of a hydroxylamine moiety, imparts specific
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reactivity that makes it a valuable tool for chemists. It is widely employed as a reducing agent
and a nucleophile in the synthesis of complex organic molecules, particularly as a key
intermediate in the development of pharmaceuticals and agrochemicals.[1][2] Its applications
range from the conversion of nitro and carbonyl groups to the construction of novel nitrogen-
containing heterocycles.[1][2] Understanding its fundamental properties, beginning with its
precise molecular weight, is paramount for its successful application in stoichiometric
calculations, reaction optimization, and regulatory compliance.

Chemical Identity

A precise understanding of a compound's identity is the foundation of all chemical research.
The key identifiers for N-Ethylhydroxylamine Hydrochloride are summarized below.

Identifier Value Source(s)
N-
IUPAC Name ethylhydroxylamine;hydrochlori  [1][3]
de
CAS Number 42548-78-7 [11[31141[5]
Molecular Formula C2HsCINO [11[31[4116]
Molecular Weight 97.54 g/mol [L1[31[4115]

InChl=1S/C2H7NO.CIH/c1-2-
InChl [L][3][6]
3-4;/h3-4H,2H2,1H3;1H

LTZZYVWUGIPISL-
InChiKey [L[31[5]6]
UHFFFAOYSA-N

Canonical SMILES CCNO.CI [1]

Core Physicochemical Properties
Molecular Weight and Formula

The molecular formula for N-ethylhydroxylamine hydrochloride is C2HsCINO.[1][3][4] Its
molecular weight is calculated from the atomic masses of its constituent elements:
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Carbon (C): 2 x12.011 u =24.022 u

Hydrogen (H): 8 x 1.008 u = 8.064 u

Chlorine (Cl): 1 x 35.453 u =35.453 u

Nitrogen (N): 1 x 14.007 u = 14.007 u

Oxygen (O): 1 x 15.999 u = 15.999 u
Total Molecular Weight = 97.545 u (commonly rounded to 97.54 g/mol )[1][3][4][6]

It is crucial to distinguish this from its free base, N-ethylhydroxylamine (Cz2H7NO), which has a
molecular weight of 61.08 g/mol . The addition of hydrochloric acid (HCI) to form the salt
accounts for the difference in their respective molecular weights.

Physical Properties

The physical characteristics of N-ethylhydroxylamine hydrochloride are essential for its
proper handling, storage, and use in experimental setups.

Property Value Source(s)

White crystalline solid to yellow
Appearance T [2][7118]
clear liquid

B Soluble in water and ethanol;
Solubility _ _ [7]
insoluble in non-polar solvents

Melting Point 37°C [9][10][11]

Boiling Point 91.4°C at 760 mmHg [2][10]

. Hygroscopic (absorbs moisture
Hygroscopicity from the ai) [9]

Synthesis and Mechanism
Rationale for Modern Synthetic Routes
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The preparation of N-ethylhydroxylamine hydrochloride has evolved to prioritize safety and
efficiency. Early methods sometimes involved reagents like t-butyl azidoformate, which is
thermally unstable and shock-sensitive, making it too hazardous for large-scale use.[12] The
modern, preferred method utilizes di-tert-butyl dicarbonate (Boc20 or Boc anhydride) as a
protecting group for hydroxylamine.[12][13] This route is significantly safer, proceeds in high
yield, and provides a pure product, making it the authoritative choice in both academic and
industrial settings.[12][14]

Detailed Synthesis Protocol

This protocol describes the preparation of N-ethylhydroxylamine hydrochloride from
hydroxylamine hydrochloride via a three-step process: N,O-bis-protection, ethylation, and
deprotection.

Step 1: N,O-bis-BOC Protection of Hydroxylamine

In a reaction vessel equipped with a stirrer, add hydroxylamine hydrochloride to a suitable
non-reactive solvent such as water or dichloromethane.[1][14]

Add a base, such as sodium carbonate or potassium carbonate, to the mixture.[13][14]

Cool the mixture to a temperature between 10°C and 60°C.[1][14]

Slowly add di-tert-butyl dicarbonate to the reaction mixture over a period of 30 minutes to 6
hours.[1][14] The reaction unexpectedly yields N,O-bis-BOC-hydroxylamine.[14]

Isolate the N,O-bis-BOC-hydroxylamine intermediate.
Step 2: Alkylation with Ethyl Halide

» Dissolve the isolated N,O-bis-BOC-hydroxylamine in a solvent like dimethylformamide
(DMF).[14]

e Add a base, such as potassium carbonate, to the solution.[14]
 Introduce an ethylating agent, typically ethyl iodide or ethyl bromide.[13][14]

e Maintain the reaction temperature between 25°C and 35°C for 30 minutes to 1 hour.[13][14]
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« Isolate the resulting N-ethyl-N,O-bis-BOC-hydroxylamine, which is typically an olil, via
extraction and concentration in vacuo.[13]

Step 3: Acidic Cleavage (Deprotection)
e Dissolve the N-ethyl-N,O-bis-BOC-hydroxylamine oil in ethyl acetate.[13][14]

o Treat the solution with anhydrous hydrochloric acid (HCI gas or a solution in a compatible
solvent).[13][14]

e Maintain the reaction temperature between 30°C and 40°C for 30 minutes to 3 hours to
cleave the BOC protecting groups.[13][14]

o The final product, N-ethylhydroxylamine hydrochloride, will precipitate or can be isolated
upon solvent removal, typically in high yield and purity.[13]

Synthesis Workflow Diagram
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Step 1: Protection
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N,O-bis-BOC-hydroxylamine Ethyl lodide

Ethylation

Step 3: Deprotection

) / v

N-ethyl-N,O-bis-BOC-hydroxylamine

Anhydrous HCI

N-Ethylhydroxylamine
Hydrochloride

Click to download full resolution via product page

Caption: Synthetic pathway for N-ethylhydroxylamine hydrochloride.

Analytical Characterization and Quality Control
The Importance of Purity and Identity Verification

In research and drug development, verifying the molecular weight and purity of a reagent is a
non-negotiable step. For N-ethylhydroxylamine hydrochloride, this confirmation ensures:

» Stoichiometric Accuracy: Correct molar quantities are used in reactions, preventing waste
and ensuring predictable outcomes.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1365094?utm_src=pdf-body-img
https://www.benchchem.com/product/b1365094?utm_src=pdf-body
https://www.benchchem.com/product/b1365094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Avoidance of Side Reactions: Impurities can lead to unintended products, complicating
purification and reducing yield.

e Regulatory Compliance: In pharmaceutical development, absolute certainty of an
intermediate’s identity is required for GMP (Good Manufacturing Practices) and regulatory
submissions.

Mass spectrometry is the definitive technique for confirming the molecular weight of a
compound.

Protocol: Molecular Weight Verification by Mass
Spectrometry

This protocol provides a self-validating workflow to confirm the identity of N-
ethylhydroxylamine hydrochloride.

e Sample Preparation:

o Accurately weigh approximately 1 mg of the N-ethylhydroxylamine hydrochloride
sample.

o Dissolve the sample in a suitable solvent compatible with electrospray ionization (ESI),
such as a methanol/water mixture, to a final concentration of ~1 mg/mL.

o Further dilute the stock solution to a final concentration of 1-10 pg/mL for direct infusion.
 Instrumentation and lonization:

o Utilize an ESI-Mass Spectrometer (ESI-MS). ESI is a soft ionization technique that is ideal
for analyzing polar, salt-like compounds, as it typically yields the intact molecular ion.

o Operate the instrument in positive ion mode. The basic nitrogen atom in N-
ethylhydroxylamine will readily accept a proton.

o Data Acquisition:
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o Infuse the prepared sample directly into the mass spectrometer at a low flow rate (e.g., 5-
10 pL/min).

o Acquire data over a mass-to-charge (m/z) range that includes the expected mass of the
free base (e.g., m/z 50-200).

o Data Analysis and Interpretation:

o The hydrochloride salt will dissociate in solution. The mass spectrometer will detect the
protonated free base, [C2H7NO + H]*.

o Expected lon: The molecular weight of the free base is 61.08 g/mol . The expected ion to
be observed is the protonated molecule [M+H]*.

o Expected m/z: 61.08 (M) + 1.008 (H*) = 62.088 m/z.

o Validation: The presence of a prominent peak at m/z = 62.09 serves as definitive
confirmation of the N-ethylhydroxylamine cation, thereby validating the identity of the
original hydrochloride salt.

Data Interpretation Workflow

m/z = 62.09
+H]*

—»L':: Identify Peak of Interest ;:_‘)—‘M—]—> \dentity Confirmed

Sample Prep . . ESI Source Mass Spectrum
(Dissolution) Direct Infusion (Positive Mode) Mass Analyzer Detector [ Genera tion

Click to download full resolution via product page
Caption: Logical workflow for mass spectrometry identity confirmation.

Key Applications in Research and Development

The specific chemical properties of N-ethylhydroxylamine hydrochloride make it a valuable
reagent in several areas.

» Organic Synthesis: It functions as a potent reducing agent, capable of converting functional
groups like carbonyls (C=0) into alcohols (C-OH).[1] It is also used in nucleophilic
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substitution and reductive amination reactions to form new nitrogen-containing compounds.

[1]

o Pharmaceutical Intermediates: It serves as a crucial building block in the synthesis of various
pharmaceuticals, including those targeting neurological disorders.[1][11][13] Its ability to
introduce a hydroxylamino group is a key step in constructing more complex active
pharmaceutical ingredients (APIs).

e Analytical Chemistry: In analytical methods, it can be used to derivatize molecules, modifying
functional groups to aid in their detection and quantification.[2]

Safety, Handling, and Storage

Proper handling of N-ethylhydroxylamine hydrochloride is essential due to its potential
hazards.

Hazard Profile

The compound is classified with the following hazards according to the Globally Harmonized
System (GHS).[3][5]

Hazard Code Description GHS Pictogram

H315 Causes skin irritation GHSO07 (Exclamation Mark)
H319 Causes serious eye irritation GHSO07 (Exclamation Mark)
H335 May cause respiratory irritation ~ GHSO07 (Exclamation Mark)

Recommended Handling Procedures

o Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood,
to control airborne levels.[8]

¢ Personal Protective Equipment (PPE):
o Eyes: Wear chemical splash goggles.[8]

o Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]
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o Respiratory: If ventilation is inadequate, use a respirator that meets OSHA or European
standards.[8]

o General Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated
clothing before reuse.[8]

Storage and Stability

o Conditions: Store in a cool, dry place away from incompatible materials and strong oxidants.

[7]L8]

o Container: Keep the container tightly closed when not in use to protect it from moisture, as it
is hygroscopic.[2][8]

 Stability: The compound is stable under normal temperatures and pressures.[8]

Conclusion

N-Ethylhydroxylamine hydrochloride is a chemical of significant value to the scientific
community. Its molecular weight of 97.54 g/mol is a fundamental constant that underpins its
use in countless synthetic and analytical procedures. A thorough understanding of its
properties, from its chemical identity and synthesis to its safe handling and analytical
verification, empowers researchers and developers to leverage its full potential. The modern
synthetic routes provide a safe and efficient means of production, while analytical techniques
like mass spectrometry offer an unequivocal method for identity confirmation, ensuring the
integrity and success of advanced chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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